Cas no 906099-51-2 (2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid
• CAS No: 906099-51-2
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 2139893
• Update Time: 2023-08-04

2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid
• 2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H12N2O2S/c1-14(2)12-13-9(10(17-12)11(15)16)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,15,16)
• InChI Key： KNWKVXLYFNALMS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC=2)N=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 81.7